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Compound of Interest

Compound Name: N-Methylbutyramide

Cat. No.: B096281

For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive guidance on the safe handling, storage, and use of N-
Methylbutyramide in a laboratory setting. Adherence to these protocols is crucial for ensuring
personnel safety and maintaining the integrity of the chemical.

Introduction

N-Methylbutyramide (also known as N-methylbutanamide) is a secondary amide with the
chemical formula CsH11NO.[1][2] It consists of a butyl group attached to a carbonyl, which is in
turn bonded to a methylated nitrogen atom.[1] This structure allows it to participate in hydrogen
bonding, influencing its physical and chemical properties such as its relatively high boiling point
and solubility in polar solvents.[1] In research and development, N-Methylbutyramide is
utilized as a solvent, a synthetic intermediate, and as a model compound for studying the
characteristics of amide bonds, which are fundamental to peptide and protein chemistry.[1] Its
structural motif is also found in various bioactive compounds, making it relevant in
pharmaceutical research.[1]

Physical and Chemical Properties

Proper handling and experimental design require a thorough understanding of N-
Methylbutyramide's properties. The following table summarizes key quantitative data.
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Property Value

Molecular Formula CsH1:NO

Molecular Weight 101.15 g/mol

CAS Number 17794-44-4

Appearance Colorless to pale yellow liquid
Boiling Point 210.8°C at 760 mmHg

Flash Point 108.3°C

Density 0.864 g/cm?

Vapor Pressure 0.189 mmHg at 25°C
Solubility Soluble in polar solvents like water and alcohols
Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 1

(Data sourced from[1][2][3])

Handling and Storage Protocols

3.1. Personal Protective Equipment (PPE)

When handling N-Methylbutyramide, the following PPE is mandatory to minimize exposure
and ensure safety:

o Eye Protection: Wear tightly fitting safety goggles or a face shield. Standard EN 166 (EU) or
OSHA 29 CFR 1910.133 compliant eyewear is recommended.

« Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Inspect
gloves for any signs of degradation before use and use proper glove removal technique to
avoid skin contact.

o Skin and Body Protection: A flame-resistant lab coat, full-length pants, and closed-toe shoes
are required to prevent skin exposure.
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o Respiratory Protection: Use in a well-ventilated area. If working with heated material or if
there is a risk of generating aerosols, a NIOSH-approved respirator may be necessary.

3.2. Safe Handling Procedures

Work in a certified chemical fume hood to minimize inhalation exposure.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the chemical.

Keep the container tightly closed when not in use.

Ground and bond containers when transferring material to prevent static discharge.

Avoid sources of ignition, as the material is combustible.

3.3. Storage

» Store in a cool, dry, and well-ventilated area.

o Keep containers tightly closed to prevent contamination and reaction with moisture.

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

o Ensure that the storage area is clearly labeled and that access is restricted to authorized
personnel.

3.4. First Aid Measures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

 In case of skin contact: Remove contaminated clothing and wash the affected area with soap
and water for at least 15 minutes. Seek medical attention if irritation persists.
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« If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

« If ingested: Do not induce vomiting. Rinse mouth with water and drink plenty of water. Never
give anything by mouth to an unconscious person. Seek immediate medical attention.

3.5. Spill and Waste Disposal

e Minor Spills: For small spills, absorb the chemical with an inert material (e.g., vermiculite,
sand, or earth) and place it in a suitable, labeled container for chemical waste.

e Major Spills: In the event of a large spill, evacuate the area and contact the institution's
environmental health and safety department.

o Waste Disposal: Dispose of N-Methylbutyramide and any contaminated materials in
accordance with local, state, and federal regulations. Do not dispose of it down the drain.

Experimental Protocols
4.1. Application: Use as a Synthetic Intermediate

N-Methylbutyramide can be synthesized in a multi-step process, which serves as a good
example of its handling in a research setting. The following is a representative protocol for its
synthesis from 1-bromopropane.[1]

Objective: To synthesize N-Methylbutyramide.

Materials:

1-bromopropane

Sodium cyanide

Ethanol

Dilute hydrochloric acid

Thionyl chloride
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e Methylamine

o Appropriate solvents for extraction and purification (e.g., diethyl ether, saturated sodium
bicarbonate solution, brine)

e Drying agent (e.g., anhydrous magnesium sulfate)
Procedure:

o Step 1: Synthesis of Butanenitrile

[e]

In a fume hood, dissolve sodium cyanide in ethanol in a round-bottom flask equipped with
a reflux condenser and a magnetic stirrer.

o Slowly add 1-bromopropane to the solution.

o Heat the mixture to reflux and maintain for the appropriate reaction time, monitoring the
reaction progress by a suitable method (e.g., TLC or GC).

o After completion, cool the mixture, filter to remove the sodium bromide precipitate, and
remove the ethanol under reduced pressure to obtain crude butanenitrile.

e Step 2: Hydrolysis to Butanoic Acid

[¢]

Add dilute hydrochloric acid to the crude butanenitrile.

[¢]

Heat the mixture to reflux until the hydrolysis is complete.

[e]

Cool the reaction mixture and extract the butanoic acid with a suitable organic solvent.

o

Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure.

e Step 3: Formation of Butanoyl Chloride
o In a clean, dry flask under an inert atmosphere, add the butanoic acid.

o Carefully add thionyl chloride dropwise while stirring.
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o Gently heat the mixture to reflux to drive the reaction to completion, ensuring proper
ventilation to handle the SOz and HCI byproducts.

o Distill the crude product to obtain pure butanoyl chloride.

o Step 4: Amidation to N-Methylbutyramide

o Dissolve the butanoyl chloride in an appropriate anhydrous solvent in a flask cooled in an
ice bath.

o Slowly add a solution of methylamine while stirring vigorously.
o Allow the reaction to warm to room temperature and stir until completion.
o Quench the reaction with water and separate the organic layer.

o Wash the organic layer sequentially with dilute acid, saturated sodium bicarbonate
solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure to yield crude N-Methylbutyramide.

o Purify the product by distillation or chromatography as needed.

Visualizations

Caption: Workflow for the safe handling of N-Methylbutyramide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: N-Methylbutyramide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096281#n-methylbutyramide-handling-and-storage-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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